Cas no 2229283-61-6 (3-(2,2-dimethylthiolan-3-yl)methylpyrrolidin-3-ol)

• Product Name: 3-(2,2-dimethylthiolan-3-yl)methylpyrrolidin-3-ol
• CAS No: 2229283-61-6
• MF: C₁₁H₂₁NOS
• MW: 215.355541944504
• CID: 6029749
• PubChem ID: 165670668
• Update Time: 2025-05-20

3-(2,2-dimethylthiolan-3-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylthiolan-3-yl)methylpyrrolidin-3-ol
• 2229283-61-6
• 3-[(2,2-dimethylthiolan-3-yl)methyl]pyrrolidin-3-ol
• EN300-1726472

• Inchi： 1S/C11H21NOS/c1-10(2)9(3-6-14-10)7-11(13)4-5-12-8-11/h9,12-13H,3-8H2,1-2H3
• InChI Key： GIWFWZJHFSBADP-UHFFFAOYSA-N
• SMILES： S1CCC(C1(C)C)CC1(CNCC1)O

Computed Properties

• Exact Mass: 215.13438547g/mol
• Monoisotopic Mass: 215.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-(2,2-dimethylthiolan-3-yl)methylpyrrolidin-3-ol

Professional Introduction to 3-(2,2-dimethylthiolan-3-yl)methylpyrrolidin-3-ol (CAS No: 2229283-61-6)

3-(2,2-dimethylthiolan-3-yl)methylpyrrolidin-3-ol, identified by its Chemical Abstracts Service Number (CAS No) 2229283-61-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that exhibit a unique combination of structural and functional properties, making it a valuable candidate for further research and development in medicinal chemistry.

The molecular structure of 3-(2,2-dimethylthiolan-3-yl)methylpyrrolidin-3-ol features a pyrrolidine core substituted with a thiolated side chain derived from 2,2-dimethylthiolane. This configuration imparts a high degree of flexibility and reactivity to the molecule, which is crucial for its potential applications in drug design and synthesis. The presence of both pyrrolidine and thiol functionalities suggests that this compound may exhibit dual-targeting capabilities, interacting with multiple biological pathways simultaneously.

In recent years, there has been growing interest in the development of multifunctional compounds that can address complex biological targets more effectively than traditional monofunctional drugs. The structural features of 3-(2,2-dimethylthiolan-3-yl)methylpyrrolidin-3-ol make it an attractive candidate for such applications. Specifically, the pyrrolidine ring is known to be a privileged scaffold in drug discovery due to its ability to mimic natural amino acid structures and interact with various biological receptors. Meanwhile, the thiol group can participate in redox reactions and form disulfide bonds, which are important for stabilizing protein structures and modulating enzyme activity.

Recent studies have highlighted the potential of thiol-containing compounds in modulating inflammatory responses and oxidative stress. For instance, compounds with similar structural motifs have been shown to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the ability of thiol groups to act as redox sensors has made them valuable in developing prodrugs that release active species under specific physiological conditions. This redox-responsive behavior could be particularly useful in designing targeted therapies for diseases characterized by dysregulated oxidative metabolism.

The synthesis of 3-(2,2-dimethylthiolan-3-yl)methylpyrrolidin-3-ol presents an interesting challenge due to the need to maintain the integrity of both the pyrrolidine ring and the thiol side chain during functionalization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve this goal. These techniques allow for precise control over regioselectivity and stereoselectivity, ensuring that the final product retains its desired biological activity.

In terms of pharmacological potential, preliminary in vitro studies suggest that 3-(2,2-dimethylthiolan-3-yl)methylpyrrolidin-3-ol may exhibit inhibitory effects on certain enzymes associated with metabolic disorders. The compound's ability to interact with both protein targets and small-molecule substrates could make it a versatile tool for exploring new therapeutic strategies. Moreover, its structural complexity provides opportunities for derivatization, allowing researchers to fine-tune its pharmacokinetic properties and improve its bioavailability.

The growing body of evidence supporting the use of heterocyclic compounds in drug development underscores the importance of exploring novel derivatives like 3-(2,2-dimethylthiolan-3-yl)methylpyrrolidin-3-ol. As computational chemistry and high-throughput screening technologies continue to advance, the identification of promising candidates for further investigation is becoming more efficient. However, challenges remain in translating these findings into clinical applications, particularly in terms of optimizing drug delivery systems and minimizing off-target effects.

In conclusion, 3-(2,2-dimethylthiolan-3-yl)methylpyrrolidin-3-ol represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable asset for developing new therapeutic agents. Further studies are warranted to fully elucidate its mechanism of action and explore its clinical applicability. As our understanding of complex biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.